Cas no 65085-09-8 (Procyanidin C1)

Procyanidin C1 structure
Procyanidin C1 structure
Product Name:Procyanidin C1
CAS No:65085-09-8
MF:C45H38O18
MW:866.772434711456
CID:1124005
PubChem ID:5893
Update Time:2025-04-20

Procyanidin C1 Chemical and Physical Properties

Names and Identifiers

    • Procyanidin C1
    • Proanthocyanidin C1
    • C00003
    • KBioSS_001453
    • BSPBio_000722
    • [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(3-carbamoylpyridin-1-ium-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
    • SR-05000001677
    • Adenosine 5'-(trihydrogen diphosphate), P'-5'-ester with 3-(aminocarbonyl)-1-beta-D-ribofuranosylpyridinium, inner salt
    • SR-05000001677-3
    • Spectrum_000973
    • Pyridinium, 3-carbamoyl-1-beta-D-ribofuranosyl-, hydroxide, 5'-ester with adenosine 5'-5'-(trihydrogen pyrophosphate), inner salt
    • Spectrum5_001291
    • Spectrum3_000511
    • NINDS_000189
    • CHEMBL3039307
    • adenosine 5'-{3-[1-(3-carbamoylpyridinio)-1,4-anhydro-D-ribitol-5-yl] dihydrogen diphosphate}
    • DivK1c_000189
    • SPBio_001012
    • KBioGR_000589
    • NAD cation
    • Nicotinamide adenine dinucleotide (NAD+)
    • D00002
    • Nicotinamide-Adenine-Dinucleotide
    • KBio3_001561
    • Adenine Dinucleotide, Dihydronicotinamide
    • KBio1_000189
    • KBio2_006589
    • 53-84-9
    • [[(2~{R},3~{S},4~{R},5~{R})-5-(3-aminocarbonylpyridin-1-ium-1-yl)-4-[[5-[4-cyano-2-[(~{E})-hydroxyiminomethyl]phenoxy]-1-oxidanyl-3~{H}-2,1$l^{4}-benzoxaborol-1-yl]oxy]-3-oxidanyl-oxolan-2-yl]methoxy-oxidanyl-phosphoryl] [(2~{R},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl hydrogen phosphate
    • KBio2_001453
    • Spectrum2_001056
    • Enzopride
    • NAJ
    • BSPBio_002061
    • nicotinamide adenine dinucleotide
    • BRD-A11132253-001-01-7
    • 65085-09-8
    • 865-05-4
    • NAD(+)
    • CHEBI:15846
    • KBio2_004021
    • Nadide [USAN:BAN:INN:JAN]
    • SR-05000001677-1
    • beta-nicotinamide adenine dinucleotide
    • Spectrum4_000065
    • Nadidum [INN-Latin]
    • BRN 3584133
    • NAD+
    • SCHEMBL14478781
    • [[(2R,3S,4R,5R)-5-[(3R)-3-aminocarbonyl-3,4-dihydro-2H-pyridin-1-yl]-3,4-bis(oxidanyl)oxolan-2-yl]methoxy-oxidanidyl-ph osphoryl] [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-bis(oxidanyl)oxolan-2-yl]methyl phosphate
    • TXE
    • 121053-11-0
    • 9JM
    • PD062453
    • 151411-04-0
    • Q26987253
    • 1-[(2R,3R,4S,5R)-5-{[({[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy(hydroxy)phosphoryl}oxy(hydroxy)phosphoryl)oxy]methyl}-3,4-dihydroxyoxolan-2-yl]-3-carbamoyl-1??-pyridin-1-ylium
    • Nadida [INN-Spanish]
    • BPBio1_000796
    • Adenine-nicotinamide dinucleotide
    • IDI1_000189
    • Nadide (JAN/USAN/INN)
    • Prestwick3_000741
    • bmse000053
    • Inchi: 1S/C45H38O18/c46-18-10-27(54)33-32(11-18)61-42(16-2-5-21(48)25(52)8-16)39(59)37(33)35-29(56)14-30(57)36-38(40(60)43(63-45(35)36)17-3-6-22(49)26(53)9-17)34-28(55)13-23(50)19-12-31(58)41(62-44(19)34)15-1-4-20(47)24(51)7-15/h1-11,13-14,31,37-43,46-60H,12H2
    • InChI Key: MOJZMWJRUKIQGL-UHFFFAOYSA-N
    • SMILES: OC1C(C2C=C(O)C(O)=CC=2)OC2C(=C(C=C(C=2C2C3C(=C(C(=CC=3O)O)C3C4C(=CC(=CC=4O)O)OC(C4C=C(O)C(O)=CC=4)C3O)OC(C3C=C(O)C(O)=CC=3)C2O)O)O)C1

Computed Properties

  • Exact Mass: 866.20600
  • Monoisotopic Mass: 664.11694759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 11
  • Complexity: 1130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.9
  • Topological Polar Surface Area: 318Ų

Experimental Properties

  • PSA: 331.14000
  • LogP: 4.44390
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